Ethyl 2-((cyclopentylamino)methyl)-2-hydroxybutanoate

• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol
• IUPAC Name: ethyl 2-[(cyclopentylamino)methyl]-2-hydroxybutanoate
• InChI: InChI=1S/C12H23NO3/c1-3-12(15,11(14)16-4-2)9-13-10-7-5-6-8-10/h10,13,15H,3-9H2,1-2H3
• InChI Key: CCGNFVDDYCFXKT-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC1CCCC1)(C(=O)OCC)O

Description

Ethyl 2-((cyclopentylamino)methyl)-2-hydroxybutanoate is a useful research compound. Its molecular formula is C12H23NO3 and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 2-ethyloxirane-2-carboxylate (1.9 g, 15 mmol) and cyclopentylamine (2.2 mL, 22 mmol) in ethanol (50 mL) was heated at 80° C. for 3 d. The reaction mixture was then concentrated, diluted to EtOAc, washed by NaHCO3, brine and water. Organic layer was dried, concentrated to give a residue which is used for next step without further purification (2.7 g, 80%). [M+H] calc'd for C12H23NO3, 230. found 230.